Cas no 63967-60-2 (2-Heptenenitrile, 3-ethyl-2-methyl-)

• Product Name: 2-Heptenenitrile, 3-ethyl-2-methyl-
• CAS No: 63967-60-2
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 425266
• PubChem ID: 71380649
• Update Time: 2025-04-19

2-Heptenenitrile, 3-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptenenitrile, 3-ethyl-2-methyl-
• 3-ethyl-2-methylhept-2-enenitrile
• DTXSID20803151
• 63967-60-2

• Inchi： 1S/C10H17N/c1-4-6-7-10(5-2)9(3)8-11/h4-7H2,1-3H3
• InChI Key： OQOOREHMVPYVKV-UHFFFAOYSA-N
• SMILES： N#CC(C)=C(CC)CCCC

Computed Properties

• Exact Mass: 151.13621
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79